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Compound of Interest

5-Bromo-2-ethoxy-3-
Compound Name: »
methoxypyridine

Cat. No.: B597464

For Immediate Release:

[City, State] — December 26, 2025 — 5-Bromo-2-ethoxy-3-methoxypyridine, a substituted
pyridine derivative, is a commercially available compound for research and development
purposes. This technical guide provides a comprehensive overview of its chemical properties,
commercial availability, and potential applications for researchers, scientists, and drug
development professionals. While detailed experimental data for this specific compound
remains limited in publicly accessible literature, this guide consolidates available information
and provides context based on structurally similar molecules.

Chemical Identity and Properties

5-Bromo-2-ethoxy-3-methoxypyridine is a halogenated pyridine with ethoxy and methoxy
functional groups. Its chemical structure suggests its potential as a versatile building block in
organic synthesis, particularly in the construction of more complex molecules for
pharmaceutical and materials science applications.

Property Value Source

CAS Number 1241752-31-7 Sunway Pharm Ltd.
Molecular Formula CsH10BrNO:2 Sunway Pharm Ltd.
Molecular Weight 232.07 g/mol Sunway Pharm Ltd.
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Commercial Availability

5-Bromo-2-ethoxy-3-methoxypyridine is available from various chemical suppliers.
Researchers can procure this compound for laboratory-scale synthesis and screening.

Supplier Purity Available Quantities
Sunway Pharm Ltd. 97% 19, 59
BLD Pharm - Inquire for details

Note: Availability and purity levels are subject to change. Please consult the suppliers directly
for the most current information.

Potential Applications in Research and Drug
Discovery

The structural motifs present in 5-Bromo-2-ethoxy-3-methoxypyridine, namely the
bromopyridine core, are of significant interest in medicinal chemistry. Brominated heterocyclic
compounds often serve as key intermediates in the synthesis of bioactive molecules. The
bromine atom can be readily functionalized through various cross-coupling reactions, such as
Suzuki, Stille, and Buchwald-Hartwig reactions, allowing for the introduction of diverse
substituents and the construction of complex molecular architectures.

The pyridine ring itself is a privileged scaffold in drug discovery, present in numerous approved
pharmaceuticals. The ethoxy and methoxy groups can influence the compound's
physicochemical properties, such as solubility, lipophilicity, and metabolic stability, which are
critical parameters in drug design.

While no specific biological activity has been reported for 5-Bromo-2-ethoxy-3-
methoxypyridine in the public domain, its structural similarity to other substituted pyridines
suggests potential for exploration in various therapeutic areas.

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols for 5-Bromo-2-ethoxy-3-methoxypyridine are
not readily available. However, the synthesis of structurally related compounds can provide
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valuable insights into potential synthetic routes. For instance, the synthesis of various
substituted bromopyridines often involves the bromination of a pyridine precursor followed by
the introduction of alkoxy groups via nucleophilic substitution.

General Workflow for Characterization:

The following diagram illustrates a general workflow for the characterization of a novel or
commercially sourced chemical entity like 5-Bromo-2-ethoxy-3-methoxypyridine.
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Procurement & Initial Assessment

Obtain 5-Bromo-2-ethoxy-3-methoxypyridine

.
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Click to download full resolution via product page

A general workflow for the characterization and application of a chemical compound.
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Note on Experimental Design:

Given the lack of specific experimental data, researchers should exercise caution and perform
thorough characterization of the starting material. Initial small-scale reactions are
recommended to establish optimal conditions for any synthetic transformations.

Logical Relationships in Drug Discovery

The utility of a building block like 5-Bromo-2-ethoxy-3-methoxypyridine in a drug discovery
program can be visualized through a logical relationship diagram.
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The role of a chemical building block in a typical drug discovery pipeline.

This guide serves as a starting point for researchers interested in utilizing 5-Bromo-2-ethoxy-

3-methoxypyridine. As more research is conducted and published, a more detailed

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b597464?utm_src=pdf-body-img
https://www.benchchem.com/product/b597464?utm_src=pdf-body
https://www.benchchem.com/product/b597464?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

understanding of its properties and applications will undoubtedly emerge.

Disclaimer: This document is intended for informational purposes only and does not constitute
a recommendation or endorsement of any specific experimental protocol. All laboratory work
should be conducted in accordance with established safety procedures and by qualified
personnel.

« To cite this document: BenchChem. [Unveiling 5-Bromo-2-ethoxy-3-methoxypyridine: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b597464#commercial-availability-of-5-bromo-2-
ethoxy-3-methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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